Cas no 338966-00-0 (2-(chloromethyl)-3-(3,5-dimethylphenyl)-3,4-dihydroquinazolin-4-one)

• Product Name: 2-(chloromethyl)-3-(3,5-dimethylphenyl)-3,4-dihydroquinazolin-4-one
• CAS No: 338966-00-0
• CID: 4648149
• Update Time: 2025-05-20

2-(chloromethyl)-3-(3,5-dimethylphenyl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-3-(3,5-dimethylphenyl)-3,4-dihydroquinazolin-4-one

Additional information on 2-(chloromethyl)-3-(3,5-dimethylphenyl)-3,4-dihydroquinazolin-4-one

Introduction to 2-(chloromethyl)-3-(3,5-dimethylphenyl)-3,4-dihydroquinazolin-4-one (CAS No. 338966-00-0)

2-(chloromethyl)-3-(3,5-dimethylphenyl)-3,4-dihydroquinazolin-4-one, identified by its Chemical Abstracts Service (CAS) number 338966-00-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule features a quinazolinone core, which is a well-documented scaffold in the development of bioactive agents. The presence of a chloromethyl substituent and a 3,5-dimethylphenyl group introduces unique chemical and pharmacological properties that make this compound a promising candidate for further investigation.

The quinazolinone moiety is particularly noteworthy due to its extensive history in drug discovery. Quinazolinone derivatives have been extensively studied for their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The structural motif is characterized by a fused benzene and pyrimidine ring system, which can be modulated to enhance binding affinity and selectivity for biological targets. In the case of 2-(chloromethyl)-3-(3,5-dimethylphenyl)-3,4-dihydroquinazolin-4-one, the chloromethyl group provides a reactive site for further functionalization, while the 3,5-dimethylphenyl substituent contributes to steric and electronic effects that influence the compound's overall pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with greater accuracy. Studies suggest that the quinazolinone core may interact with enzymes such as tyrosine kinases, which are implicated in numerous diseases, including cancer. The chloromethyl group could serve as a linker for covalent bond formation with target proteins, enhancing drug potency and duration of action. Additionally, the 3,5-dimethylphenyl group may contribute to favorable solubility and metabolic stability, key factors in drug development.

In the realm of medicinal chemistry, the synthesis of analogs of 2-(chloromethyl)-3-(3,5-dimethylphenyl)-3,4-dihydroquinazolin-4-one has been a focus of several research groups. By systematically modifying substituents on the quinazolinone ring system, chemists aim to optimize bioactivity while minimizing off-target effects. For instance, replacing the chloromethyl group with other functional groups could alter the compound's reactivity and mechanism of action. Similarly, variations in the 3,5-dimethylphenyl moiety could fine-tune interactions with biological targets.

The pharmaceutical industry has shown particular interest in quinazolinone derivatives due to their versatility and therapeutic potential. Preclinical studies have demonstrated that certain quinazolinones exhibit inhibitory activity against kinases involved in tumor growth and progression. While 2-(chloromethyl)-3-(3,5-dimethylphenyl)-3,4-dihydroquinazolin-4-one has not yet been tested in human trials, its structural features suggest it may possess similar properties. Further research is warranted to explore its efficacy in treating diseases such as cancer and inflammatory disorders.

From a synthetic chemistry perspective, the preparation of 2-(chloromethyl)-3-(3,5-dimethylphenyl)-3,4-dihydroquinazolin-4-one involves multi-step reactions that highlight the ingenuity of modern organic synthesis. Key steps include condensation reactions to form the quinazolinone ring system followed by functionalization at the 2-position with a chloromethyl group. The introduction of the 3,5-dimethylphenyl substituent typically requires palladium-catalyzed cross-coupling reactions or other transition-metal-catalyzed processes. These synthetic strategies are not only powerful but also scalable for industrial production if needed.

The compound's potential applications extend beyond oncology. Inflammatory diseases often involve dysregulated kinase activity, making quinazolinones attractive candidates for therapeutic intervention. Preliminary data indicate that derivatives of this class may modulate inflammatory pathways by inhibiting specific kinases or interacting with other signaling molecules. The unique combination of structural elements in 2-(chloromethyl)-3-(3,5-dimethylphenyl)-3,4-dihydroquinazolin-4-one may confer advantages over existing treatments by offering improved selectivity or reduced side effects.

As research continues to uncover new biological targets and mechanisms of disease pathogenesis, compounds like 2-(chloromethyl)-3-(3,5-dimethylphenyl)-3,4-dihydroquinazolin-4-one will remain at the forefront of drug discovery efforts. The quinazolinone scaffold provides a rich palette for medicinal chemists to explore new therapeutic modalities. With advances in synthetic methodologies and computational biology, the future holds promise for more efficient and targeted drug development strategies.

In conclusion,2-(chloromethyl)-3-(3,5-dimethylphenyl)-3,4-dihydroquinazolin-4-one (CAS No. 338966-00-0) represents a fascinating compound with potential applications across multiple therapeutic areas. Its unique structural features—particularly the presence of a chloromethyl group and a 3,5-dimethylphenyl substituent—make it an attractive scaffold for further exploration in pharmaceutical research. As scientists continue to unravel its pharmacological properties and develop novel synthetic routes, this molecule is poised to contribute significantly to future advancements in medicine.